Cas no 31311-83-8 (Benzothiazole, 2-(ethylsulfinyl)-6-nitro-)

Benzothiazole, 2-(ethylsulfinyl)-6-nitro- structure
31311-83-8 structure
Product Name:Benzothiazole, 2-(ethylsulfinyl)-6-nitro-
CAS No:31311-83-8
MF:C9H8N2O3S2
MW:256.301419258118
CID:293011
PubChem ID:21505737
Update Time:2025-04-19

Benzothiazole, 2-(ethylsulfinyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-(ethylsulfinyl)-6-nitro-
    • 2-ethylsulfinyl-6-nitro-1,3-benzothiazole
    • DTXSID40615213
    • 31311-83-8
    • SCHEMBL11820321
    • 2-(Ethanesulfinyl)-6-nitro-1,3-benzothiazole
    • Inchi: 1S/C9H8N2O3S2/c1-2-16(14)9-10-7-4-3-6(11(12)13)5-8(7)15-9/h3-5H,2H2,1H3
    • InChI Key: MLBVETRSCIMSIG-UHFFFAOYSA-N
    • SMILES: S(CC)(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 255.99774
  • Monoisotopic Mass: 255.99763447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • PSA: 73.1
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